2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H24N6OS2/c1-16-6-9-18(10-7-16)31-22(14-19-5-4-12-30(19)3)28-29-25(31)33-15-23(32)27-24-26-20-11-8-17(2)13-21(20)34-24/h4-13H,14-15H2,1-3H3,(H,26,27,32)
• InChI Key: QQOKEGWGNOYLMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=C(S3)C=C(C=C4)C)CC5=CC=CN5C
• Molecular Formula: C25H24N6OS2
• Molecular Weight: 488.6 g/mol

Description

2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C25H24N6OS2 and its molecular weight is 488.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of heterocyclic compounds incorporating thiadiazole, thiazole, and pyrazole moieties has been extensively explored for their potential biological activities. For instance, Fadda et al. (2017) detailed the synthesis of various heterocycles as insecticidal agents against the cotton leafworm, showcasing the importance of such compounds in agricultural research and pest management Fadda et al., 2017. Similarly, Hossan (2020) discussed the antioxidant properties of 5-arylazo-2-chloroacetamido thiazole derivatives, indicating the role of such structures in medicinal chemistry and pharmaceutical research Hossan, 2020.

Anticancer and Antimicrobial Effects

The anticancer and antimicrobial effects of heterocyclic compounds, especially those containing benzothiazole moieties, have been a significant area of research. Havrylyuk et al. (2010) evaluated the antitumor screening of several novel 4-thiazolidinones with benzothiazole moiety, highlighting their potential in cancer therapy Havrylyuk et al., 2010. Cankilic and Yurttaş (2017) studied the antimicrobial effects of novel thiazole derivatives, emphasizing their significance in addressing antibiotic resistance Cankilic & Yurttaş, 2017.

Synthesis Techniques and Chemical Properties

Research on the synthesis of heterocyclic compounds, including thiazolo[3,2-a]pyrimidinones, reveals sophisticated techniques for creating complex molecules with potential therapeutic applications. Janardhan et al. (2014) discussed the synthesis of fused thiazolo[3,2-a]pyrimidinones, showcasing advances in chemical synthesis methodologies Janardhan et al., 2014.

Antioxidant Activity

The antioxidant activity of amidomethane sulfonyl-linked bis heterocycles, including pyrrolyl oxazoles/thiazoles/imidazoles, has been investigated, suggesting their utility in combating oxidative stress-related diseases. Talapuru et al. (2014) highlighted the excellent antioxidant activity of such compounds Talapuru et al., 2014.